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Compound of Interest

Compound Name: TG-100435

Cat. No.: B1246561 Get Quote

Essential guidance for the safe handling and disposal of the Src kinase inhibitor TG-100435,

ensuring laboratory safety and regulatory compliance.

For researchers, scientists, and drug development professionals, the proper management of

chemical compounds is paramount. This document outlines the essential procedures for the

safe disposal of TG-100435, a potent Src kinase inhibitor identified as [7-(2,6-dichloro-

phenyl)-5-methyl-benzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-yl-ethoxy)-phenyl]-amine. While a

specific Safety Data Sheet (SDS) for TG-100435 is not publicly available, this guide provides a

comprehensive framework based on the precautionary principle and best practices for handling

potent, biologically active research compounds.

Immediate Safety and Handling Precautions
Prior to any handling or disposal procedures, a thorough risk assessment should be conducted.

TG-100435 is an orally active, potent Src kinase inhibitor, and as such, should be handled with

care to avoid accidental exposure.

Personal Protective Equipment (PPE):
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PPE Item Specification

Gloves
Nitrile or other chemically resistant gloves.

Double-gloving is recommended.

Eye Protection
Safety glasses with side shields or chemical

splash goggles.

Lab Coat Standard laboratory coat.

Respiratory Protection
A NIOSH-approved respirator may be necessary

if there is a risk of generating dust or aerosols.

Engineering Controls:

All handling of TG-100435 that may generate dust or aerosols should be performed in a

certified chemical fume hood or a ventilated balance enclosure.

Step-by-Step Disposal Procedure
The disposal of TG-100435 must comply with all local, state, and federal regulations for

hazardous waste.

Waste Identification and Segregation:

All materials contaminated with TG-100435, including unused compound, solutions,

contaminated labware (e.g., pipette tips, vials), and PPE, must be treated as hazardous

chemical waste.

Segregate TG-100435 waste from other waste streams to prevent incompatible chemical

reactions.

Containerization:

Use a dedicated, leak-proof, and clearly labeled hazardous waste container.

The container must be made of a material compatible with the chemical properties of TG-
100435.
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The label should clearly state "Hazardous Waste" and include the full chemical name: [7-

(2,6-dichloro-phenyl)-5-methyl-benzo[1][2][3]triazin-3-yl]-[4-(2-pyrrolidin-1-yl-ethoxy)-

phenyl]-amine.

Waste Collection and Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from general laboratory traffic.

Follow your institution's guidelines for the temporary storage of hazardous waste.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Provide the EHS department with all necessary information about the waste, including its

chemical identity and any known hazards.

Decontamination Procedures
Work Surfaces:

Decontamination Step Procedure

Initial Cleaning
Wipe the surface with a detergent solution to

remove any visible contamination.

Deactivation (if applicable)

Consult with your EHS department for a suitable

deactivating agent for kinase inhibitors. A

common approach for similar compounds

involves treatment with a solution of sodium

hypochlorite (bleach), followed by neutralization

with sodium thiosulfate. Always test on a small

area first to ensure compatibility with the surface

material.

Final Rinse Thoroughly rinse the surface with water.
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Glassware:

Contaminated glassware should be decontaminated before reuse or disposal. This can be

achieved by soaking in a suitable solvent (e.g., ethanol or acetone) to dissolve the compound,

followed by washing with a laboratory detergent and rinsing thoroughly with water. The solvent

used for decontamination must be collected and disposed of as hazardous waste.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow of the disposal process for TG-100435.
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Caption: Workflow for the proper disposal of TG-100435.

Signaling Pathway Context: Src Kinase Inhibition
Understanding the mechanism of action of TG-100435 underscores the importance of careful

handling. As a Src kinase inhibitor, it is designed to interfere with cellular signaling pathways

that are often implicated in cell proliferation, differentiation, and survival. Accidental exposure

could have unintended biological effects.
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Caption: Inhibition of the Src signaling pathway by TG-100435.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of TG-100435, fostering a secure research environment and building trust in their

commitment to laboratory safety and chemical handling. This proactive approach to safety

provides value beyond the product itself, positioning your institution as a preferred partner in

scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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